Cas no 55702-53-9 (N-methylammelide)

N-methylammelide structure
N-methylammelide structure
Product Name:N-methylammelide
CAS No:55702-53-9
MF:C4H6N4O2
MW:142.11603975296
CID:2671807
PubChem ID:25245718
Update Time:2025-04-21

N-methylammelide Chemical and Physical Properties

Names and Identifiers

    • 6-(Methylamino)-1,3,5-triazine-2,4(1H,3H)-dione
    • SCHEMBL26698931
    • N-methylammelide
    • EN300-1461829
    • 55702-53-9
    • SCHEMBL2024856
    • 4-hydroxy-6-(methylamino)-1,2-dihydro-1,3,5-triazin-2-one
    • Inchi: 1S/C4H6N4O2/c1-5-2-6-3(9)8-4(10)7-2/h1H3,(H3,5,6,7,8,9,10)
    • InChI Key: KYGWHIMMSIVKRA-UHFFFAOYSA-N
    • SMILES: O=C1NC(N=C(NC)N1)=O

Computed Properties

  • Exact Mass: 142.04907545Da
  • Monoisotopic Mass: 142.04907545Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 82.6Ų
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